Cas no 210411-42-0 (2,7-bis(piperidine-1-sulfonyl)-9H-fluoren-9-one)

• Product Name: 2,7-bis(piperidine-1-sulfonyl)-9H-fluoren-9-one
• CAS No: 210411-42-0
• MF: C₂₃H₂₆N₂O₅S₂
• MW: 474.592943668365
• CID: 2847033
• Update Time: 2025-05-20

2,7-bis(piperidine-1-sulfonyl)-9H-fluoren-9-one Chemical and Physical Properties

Names and Identifiers

• 2,7-bis(piperidin-1-ylsulfonyl)-9H-fluoren-9-one
• 2,7-di(piperidinosulfonyl)-9H-fluoren-9-one
• 2,7-bis(piperidin-1-ylsulfonyl)fluoren-9-one
• 2,7-Bis-(piperidine-1-sulfonyl)-fluoren-9-one
• Oprea1_002312
• Oprea1_112590
• 2,7-bis(piperidylsulfonyl)fluoren-9-one
• BB 0305420
• ST50323040
• 2,7-bis(1-piperidinylsulfonyl)-9H-fluoren-9-one
• 2,7-bis(piperidine-1-sulfonyl)-9H-fluoren-9-one

• Inchi： 1S/C23H26N2O5S2/c26-23-21-15-17(31(27,28)24-11-3-1-4-12-24)7-9-19(21)20-10-8-18(16-22(20)23)32(29,30)25-13-5-2-6-14-25/h7-10,15-16H,1-6,11-14H2
• InChI Key： SXPGHJYFEBJAMV-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C(C3C=C(C=CC2=3)S(N2CCCCC2)(=O)=O)=O)C=1)(N1CCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 837
• XLogP3: 3.2
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2,7-bis(piperidine-1-sulfonyl)-9H-fluoren-9-one

2,7-Bis(piperidine-1-sulfonyl)-9H-fluoren-9-one: A Comprehensive Overview

The compound 2,7-bis(piperidine-1-sulfonyl)-9H-fluoren-9-one (CAS No. 210411-42-0) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a fluorenone backbone with two piperidine sulfonyl groups at the 2 and 7 positions. The fluorenone moiety, a fused bicyclic aromatic system, serves as a versatile platform for functionalization, while the piperidine sulfonyl groups introduce additional chemical complexity and reactivity.

Recent studies have highlighted the potential of 2,7-bis(piperidine-1-sulfonyl)-9H-fluoren-9-one in various applications. For instance, researchers have explored its role in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and sensors. The fluorenone core is known for its excellent electronic properties, making it an ideal candidate for optoelectronic devices. The incorporation of piperidine sulfonyl groups further enhances the molecule's stability and solubility, which are critical factors for practical applications in this field.

In the realm of pharmacology, 2,7-bis(piperidine-1-sulfonyl)-9H-fluoren-9-one has been investigated for its potential as a drug delivery agent. The molecule's ability to form stable complexes with metal ions has been leveraged in the design of targeted drug delivery systems. Additionally, its biocompatibility and controlled release properties make it a promising candidate for use in nanomedicine.

From a synthetic perspective, the preparation of 2,7-bis(piperidine-1-sulfonyl)-9H-fluoren-9-one involves a series of carefully optimized reactions. The synthesis typically begins with the fluorenone precursor, which undergoes nucleophilic substitution or coupling reactions to introduce the piperidine sulfonyl groups. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

The physical and chemical properties of 2,7-bis(piperidine-1-sulfonyl)-9H-fluoren-9-one are well-documented. Its molecular weight is approximately 566 g/mol, and it exhibits a melting point of around 340°C. The compound is soluble in common organic solvents such as dichloromethane and THF but is sparingly soluble in water. These properties make it suitable for use in both solution-based and solid-state applications.

One of the most exciting developments involving 2,7-bis(piperidine-1-sulfonyl)-9H-fluoren-9-one is its application in bioimaging technologies. Researchers have demonstrated that this compound can act as a fluorescent probe for detecting specific biomolecules in vitro. Its high quantum yield and photostability make it an attractive option for real-time monitoring of biological processes.

In conclusion, 2,7-bis(piperidine-1-sulfonyl)-9H-fluoren-9-one (CAS No. 210411-42-0) stands out as a versatile and multifunctional compound with wide-ranging applications across various scientific disciplines. Its unique structure, combined with its favorable physical and chemical properties, positions it as a key player in the development of next-generation materials and therapeutic agents.